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Compound of Interest

Compound Name: 3-Methylphenethyl alcohol

CAS No.: 1875-89-4

Cat. No.: B162758

Get Quote

CAS: 1875-89-4 | Formula: C₉H₁₂O | Version: 1.0

Executive Summary
This technical guide provides a comprehensive safety and operational framework for the

handling of 3-Methylphenethyl alcohol (also known as m-methylphenethyl alcohol or 2-(3-

methylphenyl)ethanol). Targeted at pharmaceutical researchers and process chemists, this

document synthesizes physicochemical data with rigorous risk management protocols. While

often utilized as a fragrance ingredient due to its floral olfactory profile, its role as a

functionalized aromatic building block in drug development requires strict adherence to GHS-

compliant safety measures to mitigate risks associated with skin, eye, and respiratory irritation.

Physicochemical Identity & Profile
Understanding the physical constants is the first line of defense in establishing proper

engineering controls.
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Property Value Operational Implication

CAS Number 1875-89-4

Unique identifier for

inventory/regulatory tracking.

[1]

Molecular Weight 136.19 g/mol
Calculation of molar

equivalents in synthesis.

Physical State Liquid (Colorless) Fluid handling protocols apply.

Boiling Point 242–243 °C

High boiling point; low volatility

at RT, but vapor pressure

increases significantly upon

heating.

Density 1.002 g/mL @ 25 °C

Slightly denser than water; will

sink in aqueous biphasic

washes if not emulsified.

Flash Point 109 °C (Closed Cup)

Combustible Class IIIB.

Requires heating to ignite, but

mist/spray can be explosive.

Solubility
Low in water; High in organic

solvents

Requires organic solvents

(DCM, EtOAc) for extraction;

aqueous spills require

surfactant for cleanup.

Hazard Identification & Toxicology (GHS
Framework)
3-Methylphenethyl alcohol is classified under the Globally Harmonized System (GHS) with

specific warnings regarding its irritant properties.

Primary Hazards[2]
H302 (Harmful if swallowed): Moderate acute toxicity. Ingestion may cause gastrointestinal

distress and systemic effects similar to other phenethyl alcohol derivatives.
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H315 (Causes skin irritation): Lipophilic nature allows penetration of the stratum corneum,

leading to dermatitis and local inflammation.

H319 (Causes serious eye irritation): Direct contact can cause severe conjunctival irritation

and potential corneal injury if not flushed immediately.

H335 (May cause respiratory irritation): Inhalation of vapors, especially when heated, irritates

the mucous membranes of the upper respiratory tract.

Toxicological Mechanism
As a primary alcohol, 3-Methylphenethyl alcohol is metabolized via Alcohol Dehydrogenase

(ADH) to its corresponding aldehyde, and subsequently by Aldehyde Dehydrogenase (ALDH)

to 3-methylphenylacetic acid. The intermediate aldehyde can be reactive and cytotoxic,

contributing to the irritation potential observed in mucosal tissues.

Risk Management & Engineering Controls
Engineering Controls Hierarchy
Reliance on PPE alone is insufficient. The following engineering controls are mandatory:

Primary Containment: All transfers and heating operations must occur within a certified

chemical fume hood operating at a face velocity of 80–100 fpm.

Process Isolation: Reactions involving temperatures >80 °C should be performed in closed

vessels or under reflux condensers to prevent vapor release.

Ventilation: Laboratory spaces must maintain a minimum of 6–10 air changes per hour

(ACH).

Personal Protective Equipment (PPE) Matrix
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Body Area Recommended PPE Technical Justification

Hand Protection Nitrile Rubber (≥ 0.11 mm)

Excellent resistance to

aromatic alcohols. Latex is

permeable and should be

avoided. Double-gloving

recommended for prolonged

handling.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

due to the liquid nature and

severe irritation risk (H319).

Respiratory
NIOSH N95 or P100 (if

aerosolized)

Required only if engineering

controls (fume hood) fail or

during spill cleanup. A half-

mask with organic vapor

cartridges is needed for large

spills.

Body Defense Lab Coat (Cotton/Poly blend)
Standard protection against

splashes.

Emergency Response Protocols
The following diagram outlines the decision logic for spill response and exposure management.
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INCIDENT DETECTED

Identify Incident Type

Chemical Spill Personal Exposure

Assess Volume Skin/Eye Contact

Flush with Water
(15+ Minutes)

Seek Medical Attention
(SDS Section 4)

Minor (< 100 mL) Major (> 100 mL)

Absorb with Vermiculite
or Sand

Evacuate Area &
Contact EHS

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving 3-Methylphenethyl alcohol.

Handling, Storage, and Stability[3][4]
Storage Incompatibilities
3-Methylphenethyl alcohol contains a primary hydroxyl group (-CH₂CH₂OH) and an electron-

rich aromatic ring.
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Oxidizing Agents: Incompatible with strong oxidizers (e.g., KMnO₄, CrO₃, concentrated

HNO₃). Reaction can lead to exothermic generation of 3-methylphenylacetic acid or ring

oxidation.

Acid Chlorides/Anhydrides: Reacts vigorously to form esters, releasing heat and potentially

HCl gas.

Storage Conditions
Temperature: Store at room temperature (15–25 °C).

Environment: Keep container tightly sealed in a dry, well-ventilated place. Hygroscopic

tendencies are low, but moisture can affect purity in sensitive applications.

Shelf Life: Stable for >2 years if stored correctly.

Ideal Storage

Incompatibilities (AVOID)

3-Methylphenethyl
Alcohol Temp: 15-25°C

Keep Dry
(Tightly Sealed)

Well-Ventilated

Strong Oxidizers
(Fire Risk)

Strong Acids
(Dehydration)

Click to download full resolution via product page
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Figure 2: Storage requirements and chemical incompatibility map.

Pharmaceutical Application & Synthesis Context
For drug development professionals, 3-Methylphenethyl alcohol serves as a versatile scaffold

intermediate.

Synthetic Utility[5]
Linker Chemistry: The primary alcohol is easily converted to a leaving group (mesylate,

tosylate, or halide) for nucleophilic substitution reactions, allowing the attachment of the 3-

methylphenethyl motif to pharmacophores.

Oxidation: Controlled oxidation yields (3-methylphenyl)acetaldehyde, a precursor for

reductive amination reactions to synthesize secondary amines.

Metabolic Considerations
In metabolic stability assays (microsomal stability), the compound is expected to undergo:

Phase I: Oxidation to the carboxylic acid (3-methylphenylacetic acid).

Phase II: Glucuronidation of the alcohol or the subsequent acid.

Note: The methyl group on the aromatic ring is also a potential site for benzylic hydroxylation

by CYP450 enzymes, though oxidation of the primary alcohol is kinetically favored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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